Cas no 1806730-90-4 (5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol)

5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol is a fluorinated pyridine derivative with a multifunctional structure, featuring a fluoromethyl group, a trifluoromethoxy substituent, and a hydroxymethyl moiety. Its unique combination of fluorine atoms and hydroxyl groups enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, where fluorinated compounds are valued for their metabolic stability and bioavailability. The presence of both hydroxy and hydroxymethyl groups offers versatility for further functionalization, making it useful in designing bioactive molecules. The trifluoromethoxy group contributes to lipophilicity, which can improve membrane permeability in drug development. This compound is suitable for applications requiring precise structural modifications in medicinal chemistry.

5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol structure

1806730-90-4 structure

Product Name:5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

CAS No:1806730-90-4

MF:C₈H₇F₄NO₃

MW:241.139696359634

CID:4832444

Update Time:2025-06-22

5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol
- Inchi： 1S/C8H7F4NO3/c9-1-4-2-13-7(16-8(10,11)12)6(15)5(4)3-14/h2,14-15H,1,3H2
- InChI Key： NXDVQWBJKPNROE-UHFFFAOYSA-N
- SMILES： FCC1=CN=C(C(=C1CO)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 226
XLogP3: 1.8
Topological Polar Surface Area: 62.6

5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095178-1g	5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol	1806730-90-4	97%	1g	$1,534.70	2022-03-31

5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on 5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806730-90-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806730-90-4) has emerged as a compound of significant interest. This fluorinated pyridine derivative is characterized by its unique structural features, including a fluoromethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The compound's CAS number 1806730-90-4 serves as a critical identifier in chemical databases, facilitating precise tracking and regulatory compliance. Its molecular structure combines lipophilicity (due to trifluoromethoxy and fluoromethyl groups) with hydrogen-bonding capacity (via the hydroxy and methanol functionalities), making it a versatile intermediate for medicinal chemistry optimizations. Recent studies highlight its potential in addressing drug-resistant infections, a pressing global health concern, by serving as a scaffold for next-generation antibiotics.

From an industrial perspective, 5-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol aligns with the growing demand for sustainable fluorochemicals. The incorporation of fluorine atoms often enhances metabolic stability and bioavailability, a key focus area in green chemistry initiatives. Manufacturers are optimizing synthetic routes to improve yield and reduce environmental impact, responding to trends like ESG (Environmental, Social, and Governance) compliance in chemical production.

Analytical challenges associated with this compound, such as HPLC purity analysis and NMR characterization, are frequently discussed in scientific forums. Advanced techniques like LC-MS and crystallography are employed to confirm its identity and assess stability under various conditions. These topics resonate with researchers searching for "pyridine derivative synthesis tips" or "fluorinated compound analysis methods" online.

In conclusion, CAS 1806730-90-4 represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science additives—underscore the importance of continued research. As interest grows in precision medicine and targeted drug delivery, this compound's role is likely to expand, making it a noteworthy subject for academic and industrial investigations alike.